![molecular formula C8H11N3O2 B6158826 methyl 5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-3-carboxylate CAS No. 1781559-31-6](/img/no-structure.png)
methyl 5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-3-carboxylate
Description
Imidazo[1,2-a]pyrimidines have been receiving significant attention in the synthetic chemistry community . They are a type of heterocyclic compound that has wide applications in medicinal chemistry .
Synthesis Analysis
Imidazo[1,2-a]pyrimidines can be synthesized through different chemosynthetic methodologies, including multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reaction, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation, aza-Michael–Mannich reaction, and chiral compounds synthesis .Chemical Reactions Analysis
Imidazo[1,2-a]pyrimidines can undergo various chemical reactions, including multicomponent reactions, condensation reactions, intramolecular cyclizations, and tandem reactions .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-3-carboxylate involves the condensation of 2-amino-4-methylpyrimidine with ethyl glyoxylate followed by cyclization with formic acid and subsequent methylation with methyl iodide.", "Starting Materials": [ "2-amino-4-methylpyrimidine", "ethyl glyoxylate", "formic acid", "methyl iodide" ], "Reaction": [ "Step 1: Condensation of 2-amino-4-methylpyrimidine with ethyl glyoxylate in the presence of a base such as sodium ethoxide or potassium carbonate to form ethyl 2-(4-methylpyrimidin-2-yl)glyoxylate.", "Step 2: Cyclization of ethyl 2-(4-methylpyrimidin-2-yl)glyoxylate with formic acid in the presence of a catalyst such as p-toluenesulfonic acid to form methyl 5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-3-carboxylate.", "Step 3: Methylation of methyl 5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-3-carboxylate with methyl iodide in the presence of a base such as potassium carbonate to form the final product, methyl 5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-3-carboxylate." ] } | |
CAS RN |
1781559-31-6 |
Product Name |
methyl 5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-3-carboxylate |
Molecular Formula |
C8H11N3O2 |
Molecular Weight |
181.2 |
Purity |
95 |
Origin of Product |
United States |
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